Cas no 33276-04-9 ((2S,4S)-2-methyl-6-oxotetrahydro-2H-pyran-4-yl beta-D-glucopyranoside)

• Product Name: (2S,4S)-2-methyl-6-oxotetrahydro-2H-pyran-4-yl beta-D-glucopyranoside
• CAS No: 33276-04-9
• MF: C₁₂H₂₀O₈
• MW: 292.282404899597
• CID: 1456770
• PubChem ID: 3050414
• Update Time: 2025-04-20

(2S,4S)-2-methyl-6-oxotetrahydro-2H-pyran-4-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-2-methyl-6-oxotetrahydro-2H-pyran-4-yl beta-D-glucopyranoside
• 2H-pyran-2-one, 4-(beta-D-glucopyranosyloxy)tetrahydro-6-methyl-, (4S,6S)-
• 2H-Pyran-2-one, 4-(beta-D-glucopyranosyloxy)tetrahydro-6-methyl-, (4S-trans)-
• (4S,6S)-6-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-one
• Parasorboside
• DTXSID30186907
• 33276-04-9
• NS00094668

• Inchi： 1S/C12H20O8/c1-5-2-6(3-8(14)18-5)19-12-11(17)10(16)9(15)7(4-13)20-12/h5-7,9-13,15-17H,2-4H2,1H3/t5-,6-,7+,9+,10-,11+,12+/m0/s1
• InChI Key： MGRDPWLWGQMMGX-KQSBPNOMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]1CC(=O)O[C@@H](C)C1)O)O)O

Computed Properties

• Exact Mass: 292.115818
• Monoisotopic Mass: 292.115818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: -1.6

Experimental Properties

• Density: 1.46
• Boiling Point: 560.1°C at 760 mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.564

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds